Cas no 58582-13-1 (Imidazo[2,1-a]isoquinoline, 2,3-diphenyl-)

• Product Name: Imidazo[2,1-a]isoquinoline, 2,3-diphenyl-
• CAS No: 58582-13-1
• MF: C₂₃H₁₆N₂
• MW: 320.386545181274
• CID: 341584
• PubChem ID: 58880572
• Update Time: 2025-04-19

Imidazo[2,1-a]isoquinoline, 2,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-a]isoquinoline, 2,3-diphenyl-
• 2,3-diphenylimidazo[2,1-a]isoquinoline
• SCHEMBL13325839
• 58582-13-1
• DTXSID50730481

• Inchi： 1S/C23H16N2/c1-3-10-18(11-4-1)21-22(19-12-5-2-6-13-19)25-16-15-17-9-7-8-14-20(17)23(25)24-21/h1-16H
• InChI Key： INKDOSXUCNTSAQ-UHFFFAOYSA-N
• SMILES： N12C=CC3C=CC=CC=3C1=NC(C1C=CC=CC=1)=C2C1C=CC=CC=1

Computed Properties

• Exact Mass: 320.13148
• Monoisotopic Mass: 320.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• PSA: 17.3